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Compound of Interest

Compound Name: Ro-3306

Cat. No.: B10769113 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed guidelines for the preparation, storage, and handling of Ro-
3306 stock solutions in Dimethyl Sulfoxide (DMSO). Ro-3306 is a potent and selective ATP-

competitive inhibitor of cyclin-dependent kinase 1 (CDK1).[1][2][3] Accurate preparation of

stock solutions is critical for ensuring experimental reproducibility and obtaining reliable results.

Ro-3306 is widely used in cell biology research to synchronize cells at the G2/M phase of the

cell cycle.[4] It has also been shown to induce apoptosis in cancer cells with prolonged

treatment.[2][3][4] Given its mechanism of action, precise and consistent concentrations are

paramount for studying its effects on cellular processes.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Ro-3306 relevant

to the preparation of stock solutions.
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Parameter Value Source(s)

Molecular Weight 351.45 g/mol [1][5]

Appearance Yellow to brown solid/powder [1]

Solubility in DMSO

Varies by source, reported as

high as 70 mg/mL (199.17

mM) and as low as 5 mg/mL. A

common achievable

concentration is 10-20 mM.

[2][5]

Recommended Stock

Concentration
10 mM in DMSO General laboratory practice

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution in

DMSO

Aliquot and store at -20°C for

up to 6 months or -80°C for up

to 1 year. Avoid repeated

freeze-thaw cycles.

[1][5][6]

Experimental Protocol: Preparation of a 10 mM Ro-
3306 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ro-3306 in DMSO. This is

a commonly used concentration that is well within the reported solubility limits of the

compound.

Materials
Ro-3306 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure
Pre-warm Ro-3306: Allow the vial of Ro-3306 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh Ro-3306: On a calibrated analytical balance, carefully weigh out the desired amount

of Ro-3306 powder. For example, to prepare 1 mL of a 10 mM stock solution, you would

need 3.51 mg of Ro-3306.

Calculation:

Molecular Weight (MW) = 351.45 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C * MW * V = 0.010 mol/L * 351.45 g/mol * 0.001 L = 0.0035145 g = 3.51

mg

Add DMSO: Add the calculated volume of high-purity DMSO to the vial containing the Ro-
3306 powder. For the example above, add 1 mL of DMSO. It is recommended to use fresh,

anhydrous DMSO as moisture can reduce the solubility of the compound.[5]

Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. If necessary, gentle warming to 37°C or brief sonication can aid in

dissolution.[2][4] Visually inspect the solution to ensure there are no visible particulates.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes or cryovials.[6]

Storage: Store the aliquots at -20°C or -80°C. Stock solutions are stable for several months

at -20°C and up to a year at -80°C.[1][4][5]
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Visualizations
Workflow for Ro-3306 Stock Solution Preparation
The following diagram illustrates the step-by-step workflow for preparing a stock solution of Ro-
3306 in DMSO.
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Caption: Workflow for preparing Ro-3306 stock solution.
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Signaling Pathway Inhibition by Ro-3306
Ro-3306 primarily targets the CDK1/Cyclin B complex, which is a key regulator of the G2/M

transition in the cell cycle.
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Caption: Ro-3306 inhibits the G2/M cell cycle transition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Ro-3306 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769113#how-to-prepare-ro-3306-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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